Cas no 14313-88-3 (Pentanamide,N,N-dibutyl-)

Pentanamide,N,N-dibutyl- structure
Pentanamide,N,N-dibutyl- structure
Product Name:Pentanamide,N,N-dibutyl-
CAS No:14313-88-3
MF:C13H27NO
MW:213.359584093094
CID:186155
PubChem ID:304103
Update Time:2025-04-19

Pentanamide,N,N-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,N,N-dibutyl-
    • N,N-dibutylpentanamide
    • AC1L747Y
    • dibutylamide of valeric acid
    • NSC195032
    • DTXSID20307780
    • NSC-195032
    • Pentanamide, N,N-dibutyl-
    • SCHEMBL1815422
    • AKOS003859791
    • 14313-88-3
    • Inchi: 1S/C13H27NO/c1-4-7-10-13(15)14(11-8-5-2)12-9-6-3/h4-12H2,1-3H3
    • InChI Key: VXZDQWAMPQZQQL-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 213.20900
  • Monoisotopic Mass: 213.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.60540
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